Cas no 2138407-99-3 (2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester
• CAS No: 2138407-99-3
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 5288364
• Update Time: 2025-05-19

2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester

• Inchi： 1S/C11H8BrNO2S/c1-15-11(14)9-6-8(12)10(16-9)7-2-4-13-5-3-7/h2-6H,1H3
• InChI Key： IGELUCKKBMXRQY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2C=CN=CC=2)=C(Br)C=1

Additional information on 2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester

Comprehensive Overview of 2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester (CAS No. 2138407-99-3)

The compound 2-Thiophenecarboxylic acid, 4-bromo-5-(4-pyridinyl)-, methyl ester (CAS No. 2138407-99-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a thiophene ring with a pyridine moiety and a bromo substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and optoelectronic materials.

One of the key features of this compound is its methyl ester functional group, which enhances its solubility in organic solvents and facilitates further chemical modifications. The presence of the 4-bromo and 5-(4-pyridinyl) groups on the thiophene ring provides multiple reactive sites for cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in medicinal chemistry. This makes CAS No. 2138407-99-3 a valuable building block for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-Thiophenecarboxylic acid derivatives has surged due to their role in developing kinase inhibitors and antimicrobial agents. A growing trend in scientific literature highlights the importance of thiophene-pyridine hybrids in targeting resistant bacterial strains, a topic of high relevance given the global rise in antibiotic resistance. Additionally, the compound’s potential in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, aligns with the increasing focus on sustainable energy solutions.

From a synthetic perspective, CAS No. 2138407-99-3 can be prepared through multi-step reactions involving bromination and esterification of the parent thiophene-carboxylic acid. Researchers often optimize these processes to improve yield and purity, as highlighted in recent patents and journal articles. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for high-value applications.

For those searching for "4-bromo-5-(4-pyridinyl)thiophene-2-carboxylate" or "thiophene ester derivatives in drug discovery," this compound represents a critical intermediate in modern organic synthesis. Its compatibility with automated high-throughput screening platforms further underscores its utility in accelerating drug development pipelines. Moreover, the compound’s stability under standard laboratory conditions makes it a practical choice for industrial-scale production.

As the scientific community continues to explore functionalized thiophenes, CAS No. 2138407-99-3 stands out for its balanced reactivity and structural diversity. Future research may uncover new applications in catalysis or biodegradable polymers, addressing pressing environmental concerns. For now, it remains a cornerstone in the toolkit of chemists aiming to push the boundaries of molecular design.